Cas no 1481616-19-6 ((5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate)

• Product Name: (5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate
• CAS No: 1481616-19-6
• MF: C₇H₉BrN₂O₃S₂
• MW: 313.191958189011
• MDL: MFCD28347183
• CID: 4537945
• PubChem ID: 118028783
• Update Time: 2025-06-10

(5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinemethanol, 5-bromo-2-(methylthio)-, 4-methanesulfonate
• W10404
• SCHEMBL16659006
• MFCD28347183
• (5-Bromo-2-(methylthio)pyrimidin-4-yl)methylmethanesulfonate
• (5-Bromo-2-(methylthio)pyrimidin-4-yl)methyl methanesulfonate
• AKOS027255513
• CS-0038751
• (5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate
• AS-54831
• 1481616-19-6

• MDL： MFCD28347183
• Inchi： 1S/C7H9BrN2O3S2/c1-14-7-9-3-5(8)6(10-7)4-13-15(2,11)12/h3H,4H2,1-2H3
• InChI Key： YBYSZADVFSQWLH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1COS(C)(=O)=O)SC

Computed Properties

• Exact Mass: 311.92380Da
• Monoisotopic Mass: 311.92380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Additional information on (5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate

Introduction to (5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate (CAS No. 1481616-19-6)

(5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 1481616-19-6, this compound represents a unique structural motif that has been explored for its potential applications in drug discovery and molecular biology. The presence of both bromine and methylsulfanyl substituents on a pyrimidine core suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

The pyrimidine scaffold is a fundamental building block in medicinal chemistry, frequently incorporated into nucleoside analogs and other biologically active molecules. The specific substitution pattern in (5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate enhances its utility as a precursor for more complex derivatives. The methanesulfonyl group, in particular, provides a site for further functionalization, enabling the synthesis of diverse pharmacophores.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrimidine derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of antiviral, anticancer, and anti-inflammatory agents. The bromine atom in (5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used to construct carbon-carbon bonds in drug molecules.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the pyrimidine core with various substituents, researchers can fine-tune the binding properties of these inhibitors to target specific kinases with high selectivity. The methylsulfanyl group in (5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate contributes to the steric and electronic properties of the molecule, influencing its interactions with biological targets.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in designing novel drug candidates. Software tools like Schrödinger’s Maestro and MOE (Molecular Operating Environment) have been used to predict the binding modes of (5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate to kinase active sites. These studies have provided valuable insights into how structural modifications can improve potency and selectivity. For instance, virtual screening campaigns have identified derivatives with enhanced affinity for specific kinases, paving the way for new therapeutic strategies.

The synthesis of (5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate involves multi-step organic transformations that require careful optimization. Common synthetic routes include halogenation of pyrimidine precursors followed by sulfonylation with methanesulfonyl chloride. The use of palladium catalysts has been reported to facilitate cross-coupling reactions between brominated pyrimidines and aryl halides or boronic acids. These methods highlight the compound’s versatility as a building block for constructing more complex molecules.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Pyrimidine derivatives are known to exhibit interesting photophysical properties, making them suitable for use in organic electronics and optoelectronic devices. The bromine and methylsulfanyl groups can be tailored to modulate electron delocalization within the molecule, affecting its absorption and emission characteristics.

The growing body of research on (5-bromo-2-methylsulfanylpyrimidin-4-yl)methyl methanesulfonate underscores its significance as a versatile intermediate in synthetic chemistry. As new methodologies emerge for drug discovery and material design, compounds like this one will continue to play a pivotal role in advancing scientific understanding and technological innovation.